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Compound of Interest

Compound Name: 1-Cyclopentylazepane

Cat. No.: B15489586

For researchers, scientists, and drug development professionals, the procurement of specific
chemical entities is a critical starting point for innovation. This technical guide addresses the
commercial availability and supplier landscape of 1-Cyclopentylazepane, a molecule of
potential interest in medicinal chemistry and drug discovery. Our investigation reveals a
challenging procurement environment, suggesting that this compound is not readily available
through common commercial channels and may require custom synthesis.

Executive Summary

Initial inquiries for "1-Cyclopentylazepane" did not yield any commercial suppliers or readily
available stock. However, further investigation identified a closely related isomer, 2-
Cyclopentylazepane, in the PubChem database (CID 4449604). Despite this discovery, an
extensive search for commercial suppliers of 2-Cyclopentylazepane and its listed synonyms
also proved fruitless. This suggests that both 1- and 2-Cyclopentylazepane are likely not off-
the-shelf compounds and would necessitate a custom synthesis request from a specialized
chemical manufacturing organization.

Compound Identification

While the primary search for "1-Cyclopentylazepane” was inconclusive, the identification of its
iIsomer provides a tangible starting point for researchers.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15489586?utm_src=pdf-interest
https://www.benchchem.com/product/b15489586?utm_src=pdf-body
https://www.benchchem.com/product/b15489586?utm_src=pdf-body
https://www.benchchem.com/product/b15489586?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Compound Name IUPAC Name Molecular Formula  PubChem CID

2-Cyclopentylazepane  2-cyclopentylazepane  CiiH2iN 4449604

Synonyms for 2-Cyclopentylazepane found in the PubChem database include:
e SCHEMBL8396522
» AKOS005638679

Researchers interested in this scaffold may need to use these alternative identifiers when
communicating with potential synthesis partners.

Commercial Availability and Suppliers

As of late 2025, a thorough search of major chemical supplier databases and online
marketplaces did not identify any vendors with existing stock of either 1-Cyclopentylazepane
or 2-Cyclopentylazepane. This lack of commercial availability indicates that the compound is
not produced on a large scale and is likely considered a novel or research-specific chemical.

Recommendations for Procurement:

For research teams requiring this compound, the most viable path forward is to engage with a
contract research organization (CRO) or a custom synthesis provider. When approaching these
organizations, providing the following information will be crucial:

e Compound Name and Isomer: Clearly specify whether 1-Cyclopentylazepane or 2-
Cyclopentylazepane is required.

o CAS Number: While not readily found, if a CAS number is identified through further research,
it should be provided.

o Chemical Structure: A clear structural representation is essential.

o Required Quantity and Purity: Specify the amount of the compound needed and the desired
purity level.
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Experimental Protocols and Biological Activity

The search for detailed experimental protocols for the synthesis or application of 1-
Cyclopentylazepane or 2-Cyclopentylazepane did not yield specific, reproducible
methodologies. Similarly, no established signaling pathways or documented biological activities
directly involving these specific molecules were found in the public domain.

This absence of published data presents both a challenge and an opportunity for researchers.
While it necessitates de novo experimental design, it also signifies a largely unexplored area of
chemical space, potentially leading to novel discoveries.

Logical Workflow for Procurement

For researchers and drug development professionals seeking to work with 1-
Cyclopentylazepane or its isomer, the following logical workflow is recommended.

Caption: Procurement workflow for 1-Cyclopentylazepane.

Conclusion

The commercial landscape for 1-Cyclopentylazepane and its isomer, 2-Cyclopentylazepane,
is currently barren of off-the-shelf suppliers. This necessitates a proactive approach from the
scientific community, focusing on custom synthesis to obtain these compounds. While the lack
of existing data on experimental protocols and biological activity presents a hurdle, it also
underscores the potential for novel research and discovery in this chemical space.
Researchers are encouraged to engage with specialized synthesis providers to explore the
potential of these intriguing molecules.

 To cite this document: BenchChem. [Navigating the Elusive Landscape of 1-
Cyclopentylazepane: A Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15489586#commercial-availability-and-
suppliers-of-1-cyclopentylazepane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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